3-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)propanamide

• IUPAC Name: 3-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)propanamide
• InChI: InChI=1S/C20H20N2O4/c23-17(21-12-14-6-3-11-26-14)9-10-22-19(24)15-7-1-4-13-5-2-8-16(18(13)15)20(22)25/h1-2,4-5,7-8,14H,3,6,9-12H2,(H,21,23)
• InChI Key: VEYRJRBPWBHODK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• Solubility: >52.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(oxolan-2-ylmethyl)propanamide is a chemical compound that has gained significant attention in scientific research. It is also known as DIBO or dioxobenzisoquinoline, and it has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

DIBO works by covalently binding to cysteine residues in proteins, resulting in the formation of a thioether bond. This covalent modification of proteins can be used to selectively label and track specific proteins in cells and tissues.
Biochemical and Physiological Effects:
DIBO has been found to have minimal effects on cellular viability and function, making it a useful tool for studying protein function in cells. However, it is important to note that the covalent modification of proteins by DIBO may alter their function, and this should be taken into account when interpreting experimental results.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DIBO in lab experiments is its high selectivity for cysteine residues in proteins. This allows for the selective labeling and tracking of specific proteins in cells and tissues. However, it is important to note that DIBO labeling may not be suitable for all proteins, and the effects of DIBO labeling on protein function should be carefully considered.

Future Directions

There are several potential future directions for research involving DIBO. One area of interest is the development of new cancer therapeutics based on DIBO and its derivatives. Additionally, there is potential for the use of DIBO in the study of protein-protein interactions and the development of new protein labeling techniques. Further research is also needed to fully understand the effects of DIBO labeling on protein function and to optimize its use as a tool in scientific research.
In conclusion, DIBO is a promising compound with potential applications in various scientific fields. Its high selectivity for cysteine residues in proteins makes it a useful tool for studying protein function in cells and tissues. However, further research is needed to fully understand its effects and optimize its use as a tool in scientific research.

Synthesis Methods

The synthesis of DIBO involves the reaction of 2-amino-1,3-dioxoisoindoline with 2-(bromomethyl)oxolane in the presence of a base. The reaction results in the formation of DIBO as a white solid with a high yield.

Scientific Research Applications

DIBO has been extensively studied for its potential applications in various scientific fields. It has been found to have anti-cancer properties and has been used in the development of cancer therapeutics. It has also been studied for its potential use as a tool in chemical biology research, specifically in the field of protein labeling.